Cas no 83890-42-0 (dimethyl-octadecyl-phenethyl-azanium; 4-methylbenzenesulfonate)

• Product name: dimethyl-octadecyl-phenethyl-azanium; 4-methylbenzenesulfonate
• CAS No: 83890-42-0
• MF: C₂₈H₅₂N+^.C₇H₇O₃S-
• MW: 573.91286
• CID: 722655
• PubChem ID: 174346

dimethyl-octadecyl-phenethyl-azanium; 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• dimethyl(octadecyl)phenethylammonium toluene-p-sulphonate
• dimethyl-octadecyl-(2-phenylethyl)azanium,4-methylbenzenesulfonate
• STEARYLPHENYLETHYLDIMETHYLAMMONIUM TOSYLATE
• 4-methylbenzenesulfonate
• dimethyl-octadecyl-phenethyl-azanium
• Stearyl(phenylethyl)dimethylammonium tosylate
• 83890-42-0
• EINECS 281-176-8
• NS00060999
• SCHEMBL6231998
• DTXSID10232779
• dimethyl-octadecyl-phenethyl-azanium; 4-methylbenzenesulfonate

• Inchi： InChI=1S/C28H52N.C7H8O3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-26-29(2,3)27-25-28-23-20-19-21-24-28;1-6-2-4-7(5-3-6)11(8,9)10/h19-21,23-24H,4-18,22,25-27H2,1-3H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： RNZDMOKIKRLRSX-UHFFFAOYSA-M
• SMILES： CCCCCCCCCCCCCCCCCC[N+](C)(C)CCC1=CC=CC=C1.CC1=CC=C(C=C1)S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 573.422
• Monoisotopic Mass: 573.422
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 20
• Complexity: 522
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų